Cas no 832089-01-7 (1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-)
832089-01-7 structure
Product Name:1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-
CAS No:832089-01-7
MF:C12H14FN
MW:191.244666576385
CID:676708
PubChem ID:11735658
Update Time:2025-04-19
1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-
- SCHEMBL5769969
- 832089-01-7
- DTXSID90471306
-
- Inchi: 1S/C12H14FN/c13-10-3-4-11-8-1-2-9(7-14-6-8)12(11)5-10/h3-5,8-9,14H,1-2,6-7H2
- InChI Key: LBGIDXPBCMOHOR-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C1CNCC2CC1
Computed Properties
- Exact Mass: 191.111027613g/mol
- Monoisotopic Mass: 191.111027613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12Ų
1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
832089-01-7 (1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-) Related Products
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